Cas no 1806820-49-4 (5-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine)

• Product Name: 5-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine
• CAS No: 1806820-49-4
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 4852025
• Update Time: 2025-11-02

5-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine

• Inchi： 1S/C9H11F2NO2/c1-5-7(13-2)8(14-3)6(4-12-5)9(10)11/h4,9H,1-3H3
• InChI Key： FRECTFPEQVMFGT-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C(=C1OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: 1.8
• Topological Polar Surface Area: 31.4

Additional information on 5-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine

5-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine: A Novel Compound with Promising Therapeutic Potential

5-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine, also known by its CAS number 1806820-49-4, represents a unique chemical entity with significant implications for pharmaceutical research. This compound belongs to the class of substituted pyridines, which are widely studied for their diverse biological activities. The molecular structure of 5-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine features a pyridine ring with multiple functional groups, including a difluoromethyl substituent at the 5-position, methoxy groups at the 3 and 4 positions, and a methyl group at the 2-position. These structural features contribute to its potential as a lead compound for drug development.

Recent advancements in medicinal chemistry have highlighted the importance of fluorine-containing compounds in drug design. The presence of difluoromethyl groups in 5-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine may enhance its metabolic stability and biological activity. Studies published in 2023 have demonstrated that fluorinated pyridine derivatives exhibit improved binding affinity to target proteins, which is critical for the development of therapeutics targeting neurological disorders and inflammatory conditions.

The synthesis of 5-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine involves complex multistep reactions that require precise control of reaction conditions. Researchers have recently developed a novel catalytic approach to selectively introduce the difluoromethyl group onto the pyridine ring, enabling the efficient production of this compound. This synthetic strategy has been validated through high-throughput screening assays, which are essential for identifying lead compounds in drug discovery pipelines.

Pharmacological studies on 5-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine have revealed its potential as an anti-inflammatory agent. In vitro experiments conducted in 2024 showed that this compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action appears to involve the modulation of intracellular signaling pathways, including the NF-κB pathway, which plays a central role in inflammatory responses.

Furthermore, the 3,4-dimethoxy groups in the molecular structure may contribute to the compound's antioxidant properties. Recent research has demonstrated that substituted pyridines with methoxy groups exhibit enhanced radical scavenging activity. This property could make 5-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine a valuable candidate for the development of therapies targeting oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions.

The 2-methyl substitution on the pyridine ring is another critical feature of this compound. Structural analysis suggests that this group may influence the compound's interactions with biological targets. Computational modeling studies have predicted that the 2-methyl group could enhance the compound's ability to bind to specific receptors, thereby improving its therapeutic efficacy.

Current research on 5-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine is focused on elucidating its potential applications in treating chronic diseases. Preclinical trials are underway to evaluate its safety and efficacy in animal models of inflammation and neurodegeneration. These studies are critical for determining the compound's pharmacokinetic profile and potential side effects before advancing to human clinical trials.

Advancements in analytical techniques have also enabled more detailed characterization of 5-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine. Mass spectrometry and NMR spectroscopy have been used to confirm its molecular structure and purity, which are essential for drug development. These methods are particularly important for ensuring the quality of compounds used in preclinical and clinical research.

Despite its promising properties, the development of 5-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine as a therapeutic agent requires further investigation. Challenges include optimizing its bioavailability and minimizing potential toxic effects. Researchers are exploring various strategies, such as modifying the molecular structure or combining it with other compounds, to enhance its therapeutic potential.

In conclusion, 5-(Difluoromethyl)-3,4-dimethoxy-2-methylpyridine represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and potential biological activities make it a promising candidate for the development of novel therapeutics. Continued research is essential to fully understand its properties and applications in drug discovery.